(5Z)-2-imino-5-[(2-methoxyphenyl)methylidene]-1-methylimidazolidin-4-one

• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol
• IUPAC Name: (5Z)-2-imino-5-[(2-methoxyphenyl)methylidene]-1-methylimidazolidin-4-one
• InChI: InChI=1S/C12H13N3O2/c1-15-9(11(16)14-12(15)13)7-8-5-3-4-6-10(8)17-2/h3-7H,1-2H3,(H2,13,14,16)/b9-7-
• InChI Key: GCCSPQAQOXMVFO-CLFYSBASSA-N
• Isomeric SMILES: CN1/C(=C\C2=CC=CC=C2OC)/C(=O)NC1=N
• Canonical SMILES: CN1C(=CC2=CC=CC=C2OC)C(=O)NC1=N

Description

The compound with the identifier “MFCD03787857” is a chemical substance that has garnered interest in various fields of scientific research

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of “MFCD03787857” involves several steps, each requiring specific reaction conditions. The synthetic routes typically include:

Initial Reactant Preparation: The starting materials are carefully selected and purified to ensure high yield and purity of the final product.

Reaction Conditions: The reactions are carried out under controlled temperatures, pressures, and pH levels to optimize the formation of “MFCD03787857”.

Purification: The crude product is purified using techniques such as recrystallization, chromatography, or distillation to obtain the desired compound in its pure form.

Industrial Production Methods

In an industrial setting, the production of “MFCD03787857” is scaled up using large reactors and automated systems. The process involves:

Bulk Reactant Handling: Large quantities of reactants are handled using automated systems to ensure consistency and safety.

Continuous Monitoring: The reaction conditions are continuously monitored and adjusted to maintain optimal conditions.

Efficient Purification: Industrial-scale purification techniques, such as large-scale chromatography or distillation, are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

“MFCD03787857” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common Reagents and Conditions

The common reagents and conditions used in these reactions include:

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Various catalysts may be used to enhance the reaction rates and selectivity.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

“MFCD03787857” has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism by which “MFCD03787857” exerts its effects involves interactions with specific molecular targets and pathways. These may include:

Molecular Targets: The compound may bind to specific proteins, enzymes, or receptors, modulating their activity.

Pathways Involved: The interactions may affect various biochemical pathways, leading to changes in cellular functions and responses.